Cas no 2138003-46-8 (Tert-butyl 4-ethyl-4-(morpholin-4-yl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-ethyl-4-(morpholin-4-yl)piperidine-1-carboxylate
• CAS No: 2138003-46-8
• MF: C₁₆H₃₀N₂O₃
• MW: 298.421004772186
• CID: 5984956
• PubChem ID: 165872035
• Update Time: 2025-10-30

Tert-butyl 4-ethyl-4-(morpholin-4-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-800131
• tert-butyl 4-ethyl-4-(morpholin-4-yl)piperidine-1-carboxylate
• 2138003-46-8
• Tert-butyl 4-ethyl-4-(morpholin-4-yl)piperidine-1-carboxylate

• Inchi： 1S/C16H30N2O3/c1-5-16(18-10-12-20-13-11-18)6-8-17(9-7-16)14(19)21-15(2,3)4/h5-13H2,1-4H3
• InChI Key： DQENSXLNRJJDTD-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C1(CC)CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 298.22564282g/mol
• Monoisotopic Mass: 298.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42Ų

Additional information on Tert-butyl 4-ethyl-4-(morpholin-4-yl)piperidine-1-carboxylate

Tert-butyl 4-ethyl-4-(morpholin-4-yl)piperidine-1-carboxylate: A Comprehensive Overview

Tert-butyl 4-ethyl-4-(morpholin-4-yl)piperidine-1-carboxylate, also known by its CAS number 2138003-46-8, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of tertiary butyl esters, featuring a piperidine ring substituted with an ethyl group and a morpholine moiety. The combination of these structural elements makes it a unique molecule with distinct chemical properties and functionalities.

The synthesis of tert-butyl piperidine derivatives has been extensively studied due to their versatility in organic synthesis. Recent advancements in catalytic methods have enabled the efficient construction of such complex molecules, leveraging transition metal catalysts and advanced reaction techniques. For instance, the use of palladium-catalyzed cross-coupling reactions has been pivotal in forming the carbon-nitrogen bonds essential for constructing the piperidine ring. These methods not only enhance the yield but also improve the purity of the final product, making them highly suitable for large-scale production.

The morpholine moiety in this compound introduces additional complexity and functionality. Morpholine, a six-membered ring containing oxygen and nitrogen atoms, is known for its ability to form hydrogen bonds and participate in various non-covalent interactions. This property is particularly advantageous in drug design, where such interactions can significantly influence bioavailability and efficacy. Recent studies have highlighted the role of morpholine-containing compounds in modulating enzyme activity, making them promising candidates for therapeutic applications.

In terms of physical properties, tert-butyl 4-ethyl derivatives exhibit a high degree of stability under ambient conditions, thanks to the electron-donating effects of the tert-butyl group. This stability is crucial for maintaining the integrity of the compound during storage and transportation. Additionally, the presence of bulky substituents on the piperidine ring contributes to steric hindrance, which can influence both chemical reactivity and biological activity.

From an application standpoint, this compound finds utility in several domains. In pharmaceutical chemistry, it serves as a valuable intermediate in the synthesis of bioactive molecules. Its ability to act as a chiral auxiliary has been explored in asymmetric synthesis, enabling the construction of enantiomerically enriched compounds. Furthermore, its role as a building block in medicinal chemistry has been underscored by recent research efforts aimed at developing novel drug candidates targeting various disease states.

The integration of computational chemistry techniques has provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the tert-butyl group exerts significant steric effects while also influencing electronic delocalization within the molecule. Such insights are invaluable for predicting reactivity trends and optimizing synthetic pathways.

In conclusion, Tert-butyl 4-ethyl-4-(morpholin-4-yl)piperidine-1-carboxylate stands out as a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure endows it with properties that make it an attractive target for both academic research and industrial development. As ongoing studies continue to unravel its potential, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.